Cas no 863497-39-6 (N-(1-methoxypropan-2-yl)-4-nitroaniline)

• Product Name: N-(1-methoxypropan-2-yl)-4-nitroaniline
• CAS No: 863497-39-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4251692
• PubChem ID: 23104376
• Update Time: 2025-06-09

N-(1-methoxypropan-2-yl)-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(2-methoxy-1-methylethyl)-4-nitro-
• N-(1-methoxypropan-2-yl)-4-nitroaniline
• EN300-164370
• 863497-39-6
• CGKXVRSFGQJDNK-UHFFFAOYSA-N
• CS-0287281
• AKOS008926739
• SCHEMBL4952967
• (2-methoxy-1-methylethyl)(4-nitrophenyl)amine

• Inchi： 1S/C10H14N2O3/c1-8(7-15-2)11-9-3-5-10(6-4-9)12(13)14/h3-6,8,11H,7H2,1-2H3
• InChI Key： CGKXVRSFGQJDNK-UHFFFAOYSA-N
• SMILES： C1(NC(C)COC)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 210.10044231Da
• Monoisotopic Mass: 210.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.1Ų

Additional information on N-(1-methoxypropan-2-yl)-4-nitroaniline

N-(1-methoxypropan-2-yl)-4-nitroaniline: A Comprehensive Overview

N-(1-methoxypropan-2-yl)-4-nitroaniline (CAS No. 863497-39-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications and properties.

The molecular structure of N-(1-methoxypropan-2-yl)-4-nitroaniline consists of a nitro group (-NO₂) attached to an aniline ring, which is further substituted with a methoxypropan-2-yl group. This combination of functional groups imparts the compound with distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

In recent years, the synthesis and characterization of N-(1-methoxypropan-2-yl)-4-nitroaniline have been extensively studied. One notable method involves the reaction of 4-nitroaniline with 1-chloro-2-methoxypropane in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. The detailed synthetic protocol has been published in several peer-reviewed journals, providing a robust foundation for further research and development.

The physical properties of N-(1-methoxypropan-2-yl)-4-nitroaniline have also been well-documented. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In the realm of pharmaceutical research, N-(1-methoxypropan-2-yl)-4-nitroaniline has shown promise as a potential lead compound for drug discovery. Its nitro group can be reduced to an amino group under appropriate conditions, leading to the formation of N-(1-methoxypropan-2-yl)-4-aniline. This derivative has been investigated for its biological activities, including anti-inflammatory and antimicrobial properties. Preliminary studies have indicated that N-(1-methoxypropan-2-yl)-4-aniline exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its pharmaceutical applications, N-(1-methoxypropan-2-yl)-4-nitroaniline has found utility in materials science. The compound can be used as a precursor for the synthesis of advanced functional materials, such as polymers and coordination complexes. For instance, it has been employed in the preparation of polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of N-(1-methoxypropan-2-yl)-4-nitroaniline is another important aspect that has been studied. Research has shown that the compound is biodegradable under certain conditions, which is beneficial from an environmental standpoint. However, proper handling and disposal practices are still recommended to minimize any potential risks associated with its use.

In conclusion, N-(1-methoxypropan-2-yl)-4-nitroaniline (CAS No. 863497-39-6) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and favorable physical properties make it a valuable intermediate and precursor for various industrial processes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.